Cas no 1021048-75-8 ((butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine)

• Product Name: (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine
• CAS No: 1021048-75-8
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 5097116
• PubChem ID: 43195916
• Update Time: 2026-03-02

(butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-((1-ethylpyrrolidin-2-yl)methyl)butan-2-amine
• (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine

• Inchi： 1S/C11H24N2/c1-4-10(3)12-9-11-7-6-8-13(11)5-2/h10-12H,4-9H2,1-3H3
• InChI Key： YRWYLCWNNYJYSW-UHFFFAOYSA-N
• SMILES： CC(NCC1CCCN1CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine

Research Brief on (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine (CAS: 1021048-75-8): Recent Advances and Applications

The compound (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine (CAS: 1021048-75-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have demonstrated that this tertiary amine derivative exhibits promising binding affinities to various neurotransmitter receptors, particularly those in the central nervous system. A 2023 study published in the Journal of Medicinal Chemistry reported that structural analogs of this compound showed selective activity at σ-1 and σ-2 receptors, suggesting potential applications in neuropsychiatric disorders. The specific stereochemistry conferred by the pyrrolidine and butyl groups appears crucial for receptor recognition and binding kinetics.

From a synthetic chemistry perspective, novel routes for the preparation of (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine have been developed to improve yield and enantiomeric purity. A recent patent application (WO2023056123) describes an asymmetric synthesis method achieving >99% ee using chiral auxiliaries, addressing previous challenges in stereocontrol during the alkylation steps. This advancement is particularly significant for pharmaceutical applications where enantiopurity is critical.

Pharmacokinetic studies of this compound class reveal favorable blood-brain barrier penetration, with logP values typically ranging between 2.1-2.5. However, recent metabolite identification studies have identified potential N-dealkylation pathways that may impact drug design strategies. Researchers at several institutions are currently investigating prodrug approaches to optimize the metabolic stability while maintaining the desired pharmacological activity.

Emerging applications in medicinal chemistry include its use as a scaffold for developing novel analgesics with reduced abuse potential. Preliminary animal studies suggest that certain derivatives show potent antinociceptive effects without producing rewarding behaviors in conditioned place preference tests. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

From a safety perspective, recent toxicological assessments indicate that the parent compound has an acceptable therapeutic index in rodent models, though structure-activity relationship studies emphasize the importance of the ethyl group on the pyrrolidine ring for minimizing off-target effects. Computational modeling studies published in late 2023 provide detailed insights into the molecular interactions responsible for both the desired activity and potential adverse effects.

Ongoing research directions include exploration of this scaffold for neurodegenerative diseases, with particular interest in its potential neuroprotective effects mediated through σ receptor modulation. Several pharmaceutical companies have included derivatives of (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine in their preclinical pipelines, though specific development candidates have not yet been publicly disclosed.

In conclusion, (butan-2-yl)[(1-ethylpyrrolidin-2-yl)methyl]amine represents a versatile scaffold with multiple potential therapeutic applications. The recent advances in synthetic methodology, coupled with growing understanding of its pharmacological profile, position this compound class as an important area for future drug discovery efforts. Continued research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential while minimizing potential adverse effects.